10-(Pentafluorophenoxycarbonyl)decyltriethoxysilane

• IUPAC Name: (2,3,4,5,6-pentafluorophenyl) 11-triethoxysilylundecanoate
• InChI: InChI=1S/C23H35F5O5Si/c1-4-30-34(31-5-2,32-6-3)16-14-12-10-8-7-9-11-13-15-17(29)33-23-21(27)19(25)18(24)20(26)22(23)28/h4-16H2,1-3H3
• InChI Key: WQFFEEIHQJVCHR-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](CCCCCCCCCCC(=O)OC1=C(C(=C(C(=C1F)F)F)F)F)(OCC)OCC
• Molecular Formula: C23H35F5O5Si
• Molecular Weight: 514.6 g/mol
• CAS No.: 1197981-08-0

Description

10-(Pentafluorophenoxycarbonyl)decyltriethoxysilane is a chemical compound with the molecular formula C23H35F5O5Si. It is a clear colorless liquid.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES notation: CCOSiOC1=C(F)C(F)=C(F)C(F)=C1F)(OCC)OCC. This indicates that the molecule consists of a pentafluorophenoxycarbonyl group attached to a decyltriethoxysilane group.

Physical And Chemical Properties Analysis

This compound has a clear colorless appearance. Its refractive index is between 1.4335-1.4395 at 20°C. The compound is sensitive to moisture.

Scientific Research Applications

Frustrated Lewis Pair Chemistry

• 10-(Pentafluorophenoxycarbonyl)decyltriethoxysilane has been studied in the context of frustrated Lewis pair (FLP) chemistry, particularly in reactions involving phosphorus and boron compounds. These studies contribute to the understanding of adduct formation, carbonyl addition reactions, and the creation of heterocyclic products (Stute et al., 2013).

Organometallic Chemistry

• In organometallic chemistry, this compound has been investigated for its role in reactions involving zirconocene and phosphine systems. These studies highlight its utility in Lewis pair chemistry and its reactivity with various organic carbonyls and heterocumulenes (Jian et al., 2017).

Polymer Science

• The compound has applications in the synthesis of fluoropolysiloxanes, a type of polymer with high fluorine content. These materials are characterized by their permeability and surface activity, which are significant in material science applications (Zhao & Mark, 1992).

Functionalized Dyes and Novel Structures

• It also plays a role in the construction of π-electron systems and functionalized dyes, particularly in the development of compounds exhibiting dynamic redox behavior (Suzuki et al., 2015).

Peptide Synthesis

• The compound is useful in solid-phase peptide synthesis, facilitating the preparation of peptide sequences under specific reaction conditions (Atherton et al., 1988).

Flame Retardancy in Epoxy Resin Composites

• It's also utilized in the development of flame-retardant epoxy resins, enhancing thermal stability and elucidating thermal oxidative degradation mechanisms (Wang et al., 2010).

Fluorous Compounds and Aromatic Chemistry

• Research has focused on its use in synthesizing fluorous compounds like sym-pentafluorocorannulene, which exhibit unique chemical behaviors due to high fluorination levels (Tian et al., 2019).

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling.